Cas no 116704-96-2 (3-(hydroxyimino)methyl-1,2-dihydroquinolin-2-one)

• Product Name: 3-(hydroxyimino)methyl-1,2-dihydroquinolin-2-one
• CAS No: 116704-96-2
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• MDL: MFCD06200994
• CID: 3651171
• PubChem ID: 135478041
• Update Time: 2025-06-07

3-(hydroxyimino)methyl-1,2-dihydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxaldehyde, 1,2-dihydro-2-oxo-, 3-oxime
• 3-(hydroxyimino)methyl-1,2-dihydroquinolin-2-one
• 2-oxo-1,2-dihydroquinoline-3-carbaldehyde oxime
• AKOS001084062
• 56682-66-7
• EN300-26375
• HMS1773F14
• CHEMBL2312108
• 2-oxo-1,2-dihydro-3-quinolinecarbaldehyde oxime
• Z57044251
• 116704-96-2
• 3-[(E)-hydroxyiminomethyl]-1H-quinolin-2-one
• MFCD06200994
• 3-[(hydroxyamino)methylidene]-2,3-dihydroquinolin-2-one
• 1937272-49-5
• NSC803292
• H-2012
• 3-[(1E)-(hydroxyimino)methyl]-1,2-dihydroquinolin-2-one
• 2-oxo-1,2-dihydroquinoline-3-carbaldehydeoxime
• NSC-803292

• MDL： MFCD06200994
• Inchi： 1S/C10H8N2O2/c13-10-8(6-11-14)5-7-3-1-2-4-9(7)12-10/h1-6,14H,(H,12,13)/b11-6+
• InChI Key： NEVZQDWMLBBTEW-IZZDOVSWSA-N
• SMILES： O=C1C(/C=N/O)=CC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 188.058577502Da
• Monoisotopic Mass: 188.058577502Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.7Ų

Additional information on 3-(hydroxyimino)methyl-1,2-dihydroquinolin-2-one

Introduction to 3-(hydroxyimino)methyl-1,2-dihydroquinolin-2-one (CAS No. 116704-96-2)

3-(hydroxyimino)methyl-1,2-dihydroquinolin-2-one (CAS No. 116704-96-2) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the quinoline derivatives family, which is well-known for its broad spectrum of pharmacological properties. The presence of both hydroxymine and methyl groups in its molecular structure imparts distinct reactivity and functionality, making it a promising candidate for further investigation in drug discovery and therapeutic applications.

The molecular formula of 3-(hydroxyimino)methyl-1,2-dihydroquinolin-2-one is C₉H₈N₂O₂, and it exhibits a molecular weight of approximately 168.17 g/mol. The compound’s structure consists of a quinoline core with an additional hydroxymine functional group at the 3-position and a methyl group at the 1-position, which contributes to its complex interactions with biological targets. This arrangement not only enhances its solubility in polar solvents but also facilitates its binding to various enzymes and receptors, making it a versatile scaffold for medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to explore the binding affinities and interactions of 3-(hydroxyimino)methyl-1,2-dihydroquinolin-2-one with biological targets such as kinases, proteases, and other enzymes involved in critical cellular pathways. Studies have shown that this compound exhibits promising inhibitory effects on certain kinases, which are implicated in various diseases including cancer and inflammatory disorders. The hydroxymine group, in particular, has been identified as a key moiety responsible for its interaction with these targets, suggesting potential therapeutic applications.

In addition to its kinase inhibitory activity, 3-(hydroxyimino)methyl-1,2-dihydroquinolin-2-one has also been investigated for its antimicrobial properties. Preliminary studies have demonstrated that this compound can exhibit significant activity against a range of bacterial and fungal strains, making it a candidate for development as an antimicrobial agent. The quinoline core is known to disrupt bacterial DNA synthesis and cell wall integrity, while the hydroxymine group may enhance these effects by forming coordination complexes with metal ions essential for bacterial survival.

The synthesis of 3-(hydroxyimino)methyl-1,2-dihydroquinolin-2-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted ketones or aldehydes with hydroxylamine derivatives, followed by cyclization to form the quinoline ring system. Advances in green chemistry have also led to the development of more sustainable synthetic methods that minimize waste and hazardous byproducts, aligning with global efforts to promote environmentally friendly chemical processes.

One of the most intriguing aspects of 3-(hydroxyimino)methyl-1,2-dihydroquinolin-2-one is its potential role as a prodrug or precursor for more complex pharmacophores. By modifying its structure or functional groups, researchers can generate derivatives with enhanced bioavailability or targeted delivery systems. For instance, incorporating lipid-based moieties could improve its solubility in biological fluids or enable targeted delivery to specific tissues or cells. Such modifications hold promise for developing novel therapeutics with improved efficacy and reduced side effects.

The pharmacokinetic properties of 3-(hydroxyimino)methyl-1,2-dihydroquinolin-2-one are also under active investigation. Understanding how this compound is metabolized and excreted in vivo is crucial for optimizing its therapeutic index and minimizing potential toxicity. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its metabolic pathways and identify key intermediates. These studies provide valuable insights into how the body processes this compound and guide efforts to improve its pharmacological profile.

From a regulatory perspective, the development of new chemical entities like 3-(hydroxyimino)methyl-1,2-dihydroquinolin-2-one must adhere to stringent guidelines set forth by global health authorities such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These regulations ensure that new drugs are safe, effective, and manufactured under Good Manufacturing Practices (GMP). Compliance with these standards is essential for advancing this compound from preclinical studies to clinical trials and eventual market approval.

The future directions for research on 3-(hydroxyimino)methyl-1,2-dihydroquinolin-2-one are diverse and exciting. Ongoing studies aim to elucidate its mechanism of action at a molecular level, identify new biological targets beyond kinases and proteases, and develop novel formulations that enhance its therapeutic potential. Collaborative efforts between academic researchers, pharmaceutical companies, and biotech firms will be crucial in translating these findings into tangible benefits for patients worldwide.